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Compound of Interest

Compound Name: Tapinarof

Cat. No.: B1666157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques used to assess

the impact of Tapinarof on skin barrier function. Tapinarof, a non-steroidal, topical aryl

hydrocarbon receptor (AhR) agonist, has demonstrated clinical efficacy in treating inflammatory

skin conditions such as plaque psoriasis and atopic dermatitis.[1][2][3] A key aspect of its

mechanism of action involves the enhancement of the skin's natural barrier.[1][4]

Mechanism of Action: Tapinarof and the Aryl
Hydrocarbon Receptor (AhR) Pathway
Tapinarof's therapeutic effects are mediated through the activation of the Aryl Hydrocarbon

Receptor (AhR), a ligand-dependent transcription factor present in various skin cells, including

keratinocytes. Upon binding, the Tapinarof-AhR complex translocates to the cell nucleus and

dimerizes with the AhR nuclear translocator (ARNT). This complex then binds to specific DNA

sequences, modulating the expression of target genes. This signaling cascade results in:

Upregulation of Skin Barrier Proteins: Increased expression of crucial structural proteins

such as filaggrin, loricrin, involucrin, and hornerin, which are essential for maintaining the

integrity of the stratum corneum.

Anti-inflammatory Effects: Downregulation of pro-inflammatory cytokines, including those in

the IL-17 and Th2 pathways.
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Antioxidant Response: Activation of the Nrf2 pathway, which enhances the skin's antioxidant

defenses.

Below is a diagram illustrating the signaling pathway of Tapinarof.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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